Cas no 139964-24-2 (4-ethyl-2-propyl-1H-Imidazole-5-carboxylic acid methyl ester)

139964-24-2 structure
Product name:4-ethyl-2-propyl-1H-Imidazole-5-carboxylic acid methyl ester
4-ethyl-2-propyl-1H-Imidazole-5-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-ethyl-2-propyl-1H-Imidazole-5-carboxylic acid methyl ester
- methyl 5-ethyl-2-propyl-1H-imidazole-4-carboxylate
- Methyl 4-ethyl-2-propyl-1h-imidazole-5-carboxylate
- DB-209368
- DTXSID10578588
- 139964-24-2
- XFYQBFXCDZFUQS-UHFFFAOYSA-N
- Methyl 4-ethyl-2-propylimidazole-5-carboxylate
- 5-Carbomethoxy-4-ethyl-2-n-propylimidazole
- SCHEMBL7398766
-
- Inchi: InChI=1S/C10H16N2O2/c1-4-6-8-11-7(5-2)9(12-8)10(13)14-3/h4-6H2,1-3H3,(H,11,12)
- InChI Key: XFYQBFXCDZFUQS-UHFFFAOYSA-N
- SMILES: CCCC1=NC(=C(N1)CC)C(=O)OC
Computed Properties
- Exact Mass: 196.12128
- Monoisotopic Mass: 196.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 54.98
4-ethyl-2-propyl-1H-Imidazole-5-carboxylic acid methyl ester Related Literature
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
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